Harpin vs. BTH: Equivalent Reduction in Culled Potato Yield Loss with Superior Rhizosphere Microbial Safety Profile
In a 2-year USDA field study on potato, foliar-applied harpin protein and the synthetic SAR inducer BTH (benzo(1,2,3)thiadiazole-7-carbothioic acid S-methyl ester) were compared for effects on nematode populations and crop quality. Both elicitors reduced the number of culled potatoes by 26% compared to untreated controls, demonstrating equivalent commercial yield quality improvement [1]. Critically, neither harpin nor BTH showed any stimulatory or inhibitory effects on beneficial rhizosphere microbial biomass, culturable bacteria, Pseudomonas populations, or N-mineralization potentials over the 2-year period, indicating that SAR induction via these compounds does not negatively impact soil microbial ecology [2].
| Evidence Dimension | Reduction in culled (unmarketable) potato yield |
|---|---|
| Target Compound Data | Harpin: 26% reduction in culled potatoes |
| Comparator Or Baseline | BTH: 26% reduction in culled potatoes; Untreated control: baseline cull rate |
| Quantified Difference | Equivalent efficacy (both 26% reduction vs. control); No significant difference between harpin and BTH |
| Conditions | Foliar application in potato field trials over two growing seasons; Communications in Soil Science and Plant Analysis, 2006 |
Why This Matters
For procurement decisions, harpin offers efficacy equivalent to the synthetic standard BTH in reducing crop quality losses, while being a naturally derived, biodegradable protein with EPA tolerance exemption status that may provide regulatory and market access advantages over synthetic alternatives.
- [1] Collins HP, Navarre DA, Riga E, Pierce FJ. Effect of foliar applied plant elicitors on microbial and nematode populations in the root zone of potato. Communications in Soil Science and Plant Analysis. 2006;37(11-12):1747-1759. View Source
- [2] USDA Agricultural Research Service. Publication: Effect of foliar applied plant elicitors on microbial and nematode populations in the root zone of potato. ARS Publication No. 175361. 2006. View Source
